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Compound of Interest

Compound Name: LE135

Cat. No.: B1674682 Get Quote

Technical Support Center: LE135
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and FAQs to address solubility

issues encountered when working with LE135.

Troubleshooting Guide: LE135 Solubility Issues
This guide addresses common problems related to LE135 solubility in a question-and-answer

format.

Issue 1: Immediate Precipitation of LE135 in Aqueous
Media
Question: I dissolved LE135 in DMSO to create a stock solution. When I add this stock to my

aqueous cell culture medium, a precipitate forms immediately. What is happening and how can

I prevent it?

Answer: This is a common issue known as "crashing out," which occurs when a compound that

is highly soluble in an organic solvent like DMSO is introduced into an aqueous solution where

it is poorly soluble.[1][2] LE135 is practically insoluble in water, so rapid dilution from a

concentrated DMSO stock into a large volume of aqueous media causes it to precipitate.[3]

Here are solutions to prevent immediate precipitation:
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Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to your final

volume of media, perform a serial dilution. First, dilute the stock into a smaller volume of pre-

warmed (37°C) media, then add this intermediate solution to the final volume.[1][2] This

gradual change in solvent polarity helps keep the compound in solution.

Increase Mixing: Add the LE135 stock solution dropwise to the culture medium while gently

vortexing or swirling.[1] This ensures rapid dispersal and prevents localized high

concentrations that are prone to precipitation.

Use Pre-Warmed Media: Always use culture media that has been pre-warmed to 37°C.

Adding the compound to cold media can decrease its solubility.[1][2]

Optimize Final Concentration: Ensure the final concentration of LE135 does not exceed its

solubility limit in the final culture medium. You may need to perform a solubility test to

determine the maximum workable concentration for your specific experimental conditions.[2]

Issue 2: Delayed Precipitation of LE135 in Culture
Question: My LE135-containing media appeared clear initially, but after several hours in the

incubator, I observed a cloudy or crystalline precipitate. What causes this?

Answer: Delayed precipitation can occur due to changes in the media's environment over time.

[1][2]

Temperature and pH Fluctuations: Removing culture plates from the incubator for analysis

can cause temperature drops, reducing solubility.[1] Similarly, cellular metabolism can alter

the pH of the medium over time, which can affect the solubility of pH-sensitive compounds.

[4] Using a well-buffered medium (e.g., containing HEPES) can help maintain a stable pH.[1]

Interaction with Media Components: LE135 might slowly interact with salts, proteins, or other

components in the media, forming insoluble complexes over time.[2][5] If using serum-free

media, the lack of proteins that can help solubilize hydrophobic compounds may exacerbate

this issue.[1]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for LE135?
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A1: The recommended solvent for making a stock solution of LE135 is Dimethyl Sulfoxide

(DMSO). It is reported to be soluble up to 100 mM in DMSO. Another source indicates solubility

at 15 mg/mL in DMSO.

Q2: How should I prepare a stock solution of LE135?

A2: To prepare a stock solution, dissolve LE135 powder in pure DMSO. For example, to make

a 10 mM stock solution, add 228 µL of DMSO to 1 mg of LE135 powder (M.Wt: 438.56). Vortex

briefly to ensure it is fully dissolved. The solution should be clear.

Q3: How should I store LE135 powder and stock solutions?

A3: LE135 powder should be stored at +4°C or between 2-8°C. Once prepared, aliquot the

DMSO stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at

-20°C for up to one month or -80°C for up to six months.[6][7]

Q4: What is the maximum final concentration of DMSO I should use in my cell culture

experiments?

A4: The final concentration of DMSO in your culture medium should typically be kept below

0.5% to avoid cytotoxicity.[1][7] It is crucial to include a vehicle control (media with the same

final concentration of DMSO) in your experiments to account for any effects of the solvent on

the cells.

Q5: LE135 is a RARβ antagonist. Are there any other known targets?

A5: Yes. In addition to being a selective RARβ antagonist, LE135 has been shown to be a

potent activator of the TRPV1 (capsaicin receptor) and TRPA1 (wasabi receptor) ion channels.

[6][8][9] These are considered non-genomic or "off-target" effects and are important to consider

when interpreting experimental results, as they are involved in pain signaling pathways.[8][9]

Data Presentation
LE135 Properties and Solubility
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Property Value Reference

Molecular Formula C₂₉H₃₀N₂O₂

Molecular Weight 438.56 g/mol

Appearance Yellow to orange powder

Primary Solvent DMSO (Dimethyl Sulfoxide)

Solubility in DMSO Soluble to 100 mM

Solubility in DMSO 15 mg/mL, clear solution

Storage (Powder) Store at +4°C

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[6][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LE135 Stock
Solution in DMSO
Materials:

LE135 powder (M.Wt: 438.56 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Weigh out 1 mg of LE135 powder and place it in a sterile microcentrifuge tube.

Add 228 µL of DMSO to the tube. This will yield a final concentration of 10 mM.

Vortex the solution until the powder is completely dissolved. The solution should be clear.
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Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[6][7]

Protocol 2: Preparation of a 10 µM LE135 Working
Solution in Cell Culture Medium
Materials:

10 mM LE135 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile conical tube

Procedure:

Pre-warm the complete cell culture medium to 37°C in a water bath.[1][2]

Intermediate Dilution (Recommended):

Add 1 µL of the 10 mM LE135 stock solution to 99 µL of pre-warmed medium. This

creates a 100 µM intermediate solution.

Gently vortex the intermediate solution.

Final Dilution:

Add 1 mL of the 100 µM intermediate solution to 9 mL of pre-warmed medium in a sterile

conical tube.

Alternatively, for smaller volumes, add 100 µL of the intermediate solution to 900 µL of

medium.

Gently invert or swirl the tube to mix thoroughly. The final concentration of LE135 will be 10

µM, and the final DMSO concentration will be 0.1%.
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Visually inspect the final working solution for any signs of precipitation before adding it to

your cells.
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Caption: Troubleshooting workflow for LE135 precipitation issues.
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Caption: LE135 antagonism of the Retinoic Acid Receptor (RAR) pathway.
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Caption: Off-target activation of TRPV1/TRPA1 channels by LE135.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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